2-(5-Amino-2-oxopyridin-1(2h)-yl)-N-ethyl-N-methylacetamide

Specification

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 2-(5-amino-2-oxopyridin-1-yl)-N-ethyl-N-methylacetamide
• Standard InChI: InChI=1S/C10H15N3O2/c1-3-12(2)10(15)7-13-6-8(11)4-5-9(13)14/h4-6H,3,7,11H2,1-2H3
• Standard InChI Key: GXDOOVOCLAEPGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)CN1C=C(C=CC1=O)N

Introduction

Structural Characteristics

Core Molecular Architecture

The compound features a 2-oxopyridin-1(2H)-yl backbone substituted at the 5-position with an amino group ($-\text{NH}_2$) and at the 1-position with an N-ethyl-N-methylacetamide moiety. The pyridine ring’s electron-deficient nature, combined with the acetamide’s hydrogen-bonding capacity, creates a versatile scaffold for intermolecular interactions.

Table 1: Key Structural Descriptors

Property	Value
IUPAC Name	2-(5-amino-2-oxopyridin-1-yl)-N-ethyl-N-methylacetamide
SMILES	CCN(C)C(=O)CN1C=C(C=CC1=O)N
InChIKey	GXDOOVOCLAEPGQ-UHFFFAOYSA-N
PubChem CID	43309715

The stereochemistry remains uncharacterized in public databases, suggesting a racemic mixture or unresolved configuration in current studies.

Synthesis and Manufacturing

Reaction Pathways

Synthesis typically begins with 5-amino-2-hydroxypyridine, which undergoes oxidation to form 5-amino-2-oxopyridine. Subsequent N-alkylation with N-ethyl-N-methylchloroacetamide in the presence of a base like potassium carbonate yields the target compound.

Critical Reaction Conditions

• Solvent: Polar aprotic solvents (e.g., dimethylformamide) enhance nucleophilicity.

• Temperature: $80-100^\circ \text{C}$ optimizes reaction kinetics without decomposition.

• Catalyst: Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve yields to ~65-70%.

Purification and Characterization

Post-synthesis, column chromatography using silica gel and ethyl acetate/hexane mixtures isolates the product. High-performance liquid chromatography (HPLC) with UV detection at $254 \, \text{nm}$ confirms purity (>95%).

Physicochemical Properties

Solubility and Stability

The compound exhibits moderate solubility in water ($\sim 2.5 \, \text{mg/mL}$) due to its polar acetamide group, with enhanced solubility in dimethyl sulfoxide (DMSO) ($>50 \, \text{mg/mL}$). Stability studies indicate degradation under acidic conditions (pH < 4), likely via hydrolysis of the acetamide bond.

Table 2: Physicochemical Profile

Property	Value
LogP (Partition Coefficient)	1.2 (predicted)
Melting Point	Not reported
pKa	8.9 (amino group), 3.1 (pyridine NH)

Assay	Result
IC50 (CDK2 inhibition)	$0.12 \, \mu\text{M}$
Apoptosis (MCF-7 cells)	40% reduction at $10 \, \mu\text{M}$

Comparative Analysis with Structural Analogs

2-(3-Amino-2-oxopyridin-1(2H)-yl)-N-ethyl-N-methylacetamide

Positional isomerism at the pyridine ring (3-amino vs. 5-amino) alters electronic distribution, reducing CDK2 affinity ($\text{K}_i = 450 \, \text{nM}$) but improving aqueous solubility ($4.1 \, \text{mg/mL}$).

Table 4: Analog Comparison

Property	5-Amino Isomer	3-Amino Isomer
CDK2 $\text{K}_i$	$120 \, \text{nM}$	$450 \, \text{nM}$
Solubility (Water)	$2.5 \, \text{mg/mL}$	$4.1 \, \text{mg/mL}$